Cas no 2171977-33-4 (2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid)

• Product Name: 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid
• CAS No: 2171977-33-4
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5929493
• PubChem ID: 165541343
• Update Time: 2025-06-13

2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid
• EN300-1493604
• 2-({1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropanecarbonyl]piperidin-4-yl}oxy)acetic acid
• 2171977-33-4

• Inchi： 1S/C26H28N2O6/c29-23(30)16-33-17-9-13-28(14-10-17)24(31)26(11-12-26)27-25(32)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22H,9-16H2,(H,27,32)(H,29,30)
• InChI Key： LNXXCGJUEHHUIA-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC1)OCC(=O)O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid

Comprehensive Overview of 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid (CAS No. 2171977-33-4)

2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid (CAS No. 2171977-33-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclopropane moiety, makes it a valuable intermediate in the development of novel bioactive molecules. Researchers and chemists frequently employ this compound in drug discovery due to its ability to enhance molecular stability and facilitate selective reactions.

The growing interest in Fmoc-protected amino acids and their derivatives, such as 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid, aligns with the increasing demand for precision medicine and targeted therapies. Recent advancements in proteomics and bioconjugation techniques have further highlighted the importance of this compound in biomarker discovery and diagnostic applications. Its compatibility with solid-phase peptide synthesis (SPPS) also makes it a preferred choice for high-throughput screening platforms.

One of the most frequently searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group serves as a temporary protecting group for amines, enabling stepwise peptide elongation while minimizing side reactions. This feature is critical for synthesizing complex peptides and protein mimetics, which are essential in therapeutic development. Additionally, the cyclopropane ring in 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid contributes to conformational rigidity, improving the compound's binding affinity in enzyme inhibition studies.

From an SEO perspective, keywords such as "Fmoc-protected amino acid derivatives", "peptide synthesis intermediates", and "CAS 2171977-33-4 applications" are highly relevant to this topic. These terms reflect the compound's significance in biochemical research and its potential in addressing challenges like drug resistance and personalized medicine. Furthermore, the integration of artificial intelligence (AI) in molecular design has spurred interest in compounds like 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid, as they serve as building blocks for AI-driven drug discovery.

In summary, 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylpiperidin-4-yl}oxy)acetic acid (CAS No. 2171977-33-4) is a pivotal compound in modern chemical biology and pharmaceutical sciences. Its applications span from peptide therapeutics to material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a central role in advancing next-generation therapeutics and biotechnological solutions.